Cas no 1805191-68-7 (2-Bromo-5-cyanonicotinoyl chloride)

2-Bromo-5-cyanonicotinoyl chloride is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its reactive acyl chloride group enables efficient coupling with nucleophiles, facilitating the formation of amides, esters, and other derivatives. The bromo and cyano substituents provide additional sites for functionalization, making it valuable for constructing complex molecular frameworks. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to introduce both electrophilic and nucleophilic reactivity. High purity and stability under controlled conditions ensure consistent performance in synthetic applications. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

2-Bromo-5-cyanonicotinoyl chloride structure

1805191-68-7 structure

Product Name:2-Bromo-5-cyanonicotinoyl chloride

CAS No:1805191-68-7

MF:C₇H₂BrClN₂O

MW:245.460579395294

CID:4900427

Update Time:2025-06-06

2-Bromo-5-cyanonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-cyanonicotinoyl chloride
- Inchi： 1S/C7H2BrClN2O/c8-6-5(7(9)12)1-4(2-10)3-11-6/h1,3H
- InChI Key： XYAJQTRCSSCAGJ-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)Cl)=CC(C#N)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 237
XLogP3: 2.1
Topological Polar Surface Area: 53.8

2-Bromo-5-cyanonicotinoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013629-250mg	2-Bromo-5-cyanonicotinoyl chloride	1805191-68-7	95%	250mg	$1,038.80	2022-04-01
Alichem	A029013629-1g	2-Bromo-5-cyanonicotinoyl chloride	1805191-68-7	95%	1g	$2,866.05	2022-04-01